Cas no 1245913-23-8 (3-Amino-5-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-5-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1245913-23-8
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4899516
• Update Time: 2025-06-10

3-Amino-5-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethyl)pyridin-3-amine
• 3-Amino-5-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-3-1-4(11)5(12-2-3)6(8,9)10/h1-2H,11H2
• InChI Key： YVFWSHPEJHWTSR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-fluoro-2-(trifluoromethyl)pyridine

3-Amino-5-Fluoro-2-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-Amino-5-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1245913-23-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which combines an amino group (-NH2), a fluorine atom, and a trifluoromethyl group (-CF3) attached to a pyridine ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable building block in modern chemistry.

The pyridine ring serves as the central framework of this compound, providing aromatic stability and enabling various substitution patterns. The amino group at position 3 introduces nucleophilic character, while the fluorine atom at position 5 and the trifluoromethyl group at position 2 contribute electron-withdrawing effects. These features make 3-amino-5-fluoro-2-(trifluoromethyl)pyridine highly reactive in both nucleophilic and electrophilic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most promising applications of 3-amino-5-fluoro-2-(trifluoromethyl)pyridine lies in its role as a precursor for heterocyclic compounds. Researchers have demonstrated that this compound can undergo cyclization reactions to form complex ring systems, which are often associated with potent biological activities. For instance, its derivatives have shown significant inhibitory effects against enzymes involved in cancer progression, such as kinases and proteases. These findings underscore its importance in drug discovery pipelines.

In addition to its pharmaceutical applications, 3-amino-5-fluoro-2-(trifluoromethyl)pyridine has garnered attention in the field of agrochemistry. Its ability to act as a precursor for herbicides and insecticides has been explored extensively. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

The synthesis of 3-amino-5-fluoro-2-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and Friedel-Crafts alkylation, often followed by purification techniques such as column chromatography or recrystallization. The challenge lies in achieving high purity due to the compound's sensitivity to moisture and light.

From a toxicological perspective, 3-amino-5-fluoro-2-(trifluoromethyl)pyridine has been subjected to rigorous safety assessments. Studies indicate that it exhibits low acute toxicity when administered orally or dermally. However, long-term exposure effects remain under investigation, particularly concerning its potential genotoxicity and ecotoxicology.

Looking ahead, the demand for 3-amino-5-fluoro-2-(trifluoromethyl)pyridine is expected to grow as researchers continue to uncover its versatile applications. Its role as a key intermediate in drug development and agrochemical production positions it as a critical component in modern chemical industries.